Cas no 62188-39-0 (Benzenemethanamine, N-[2-[(phenylmethyl)thio]ethyl]-, hydrochloride)
62188-39-0 structure
Product Name:Benzenemethanamine, N-[2-[(phenylmethyl)thio]ethyl]-, hydrochloride
CAS No:62188-39-0
MF:C16H20ClNS
MW:293.85470199585
CID:455020
PubChem ID:71388995
Update Time:2025-04-19
Benzenemethanamine, N-[2-[(phenylmethyl)thio]ethyl]-, hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanamine, N-[2-[(phenylmethyl)thio]ethyl]-, hydrochloride
- N-benzyl-2-benzylsulfanylethanamine,hydrochloride
- N-Benzyl-2-(benzylsulfanyl)ethan-1-amine--hydrogen chloride (1/1)
- DTXSID60811038
- 62188-39-0
-
- Inchi: 1S/C16H19NS.ClH/c1-3-7-15(8-4-1)13-17-11-12-18-14-16-9-5-2-6-10-16;/h1-10,17H,11-14H2;1H
- InChI Key: MSGMAJRXCACKIC-UHFFFAOYSA-N
- SMILES: Cl.S(CC1C=CC=CC=1)CCNCC1C=CC=CC=1
Computed Properties
- Exact Mass: 293.1007
- Monoisotopic Mass: 293.1004985g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 195
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 12.03
Benzenemethanamine, N-[2-[(phenylmethyl)thio]ethyl]-, hydrochloride Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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